Cas no 1215339-76-6 (Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate)

• Product Name: Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate
• CAS No: 1215339-76-6
• MF: C₁₄H₁₃F₃N₂O₂
• MW: 298.260433912277
• CID: 5060185
• Update Time: 2025-10-30

Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate
• BB 0241075
• 4-Methylamino-6-trifluoromethyl-quinoline-3-c arboxylic acid ethyl ester
• Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate

• Inchi： 1S/C14H13F3N2O2/c1-3-21-13(20)10-7-19-11-5-4-8(14(15,16)17)6-9(11)12(10)18-2/h4-7H,3H2,1-2H3,(H,18,19)
• InChI Key： UACUDSCDSWHSDR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C=1)=C(C(C(=O)OCC)=CN=2)NC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 3.8
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate

Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate (CAS No. 1215339-76-6): A Comprehensive Overview

Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate, identified by its CAS number CAS No. 1215339-76-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities and therapeutic potential. The structural features of Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate, particularly the presence of a methylamino group at the 4-position and a trifluoromethyl group at the 6-position, contribute to its unique chemical properties and biological interactions.

The quinoline scaffold has a long history in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing groups such as the trifluoromethyl moiety enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further pharmacological investigation. Additionally, the methylamino group introduces basicity, which can be exploited for interactions with acidic biological targets.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy. Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate has been studied for its potential applications in addressing various diseases, particularly in oncology. Preclinical studies have demonstrated that this compound exhibits promising inhibitory activity against certain kinases and other enzymes involved in cancer cell proliferation and survival. The trifluoromethyl group plays a crucial role in modulating the binding affinity and selectivity of the molecule towards its target proteins.

The synthesis of Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, nucleophilic substitutions, and functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex quinoline core efficiently. The presence of sensitive functional groups necessitates stringent control over reaction conditions to prevent side products and degradation.

One of the key challenges in working with Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate is its solubility profile. The compound exhibits limited solubility in water but demonstrates good solubility in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile. This property influences its formulation as an active pharmaceutical ingredient (API) and necessitates the development of appropriate delivery systems for drug administration.

Pharmacokinetic studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate. These studies indicate that the compound has a moderate bioavailability and a reasonable half-life, suggesting its potential for therapeutic use. However, further investigations are needed to optimize its pharmacokinetic profile and minimize any potential toxicity concerns.

The biological activity of Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate has been extensively evaluated in various in vitro and in vivo models. Research has shown that this compound exhibits inhibitory effects on several enzymes implicated in cancer progression, including tyrosine kinases and cyclin-dependent kinases (CDKs). Additionally, it has demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways.

Recent advancements in computational chemistry have enabled researchers to perform virtual screening and molecular docking studies to identify potential binding interactions between Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate and its biological targets. These computational approaches have provided valuable insights into the molecular mechanisms underlying its pharmacological effects and have guided the design of more potent derivatives.

The future prospects for Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate are promising, with ongoing research aimed at expanding its therapeutic applications. Investigating its potential use in treating neurodegenerative diseases, infectious diseases, and other chronic conditions is an area of active interest. Furthermore, exploring novel synthetic methodologies to improve yield and scalability will be crucial for advancing this compound towards clinical development.

In conclusion, Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate represents a significant advancement in quinoline-based drug discovery. Its unique structural features, combined with promising preclinical results, position it as a valuable candidate for further development in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like Ethyl 4-(methylamino)-6-(trifluoromethyl)quinoline-3-carboxylate will play an increasingly important role in addressing unmet medical needs.